![molecular formula C17H13NO3 B2383197 3-Phenyl-5-isoxazolyl 4-methylbenzenecarboxylate CAS No. 303986-98-3](/img/structure/B2383197.png)
3-Phenyl-5-isoxazolyl 4-methylbenzenecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-Phenyl-5-isoxazolyl 4-methylbenzenecarboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is a member of the isoxazole family, which has been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-microbial properties. In
Scientific Research Applications
Chemical Synthesis and Reactions
Research on isoxazole derivatives has led to the development of novel synthetic methodologies and reactions. For instance, Sakamoto et al. (1991) described the synthesis and reactions of 5-(tributylstannyl)isoxazoles, showcasing the potential of isoxazolyl compounds in organic synthesis Sakamoto et al., 1991. Similarly, Denton et al. (2021) highlighted the microwave-assisted 1,3-dipolar cycloaddition of oximes and methyl acrylates to produce isoxazoline derivatives, further demonstrating the chemical versatility of isoxazolyl compounds Denton et al., 2021.
Structural and Theoretical Studies
Brancatelli et al. (2011) conducted crystallographic and theoretical studies on arylidene-isoxazolone compounds, offering insights into their molecular geometry, vibrational frequencies, and electronic structures Brancatelli et al., 2011. These studies are crucial for understanding the structural properties of isoxazole derivatives and designing compounds with desired characteristics.
Biological Activities
Isoxazole derivatives have also been explored for their potential biological activities. Alshamari et al. (2020) investigated the antimicrobial and antioxidant activities of 2-isoxazoline derivatives, identifying compounds with significant biological efficacy Alshamari et al., 2020. This research highlights the therapeutic potential of isoxazolyl compounds in addressing microbial infections and oxidative stress.
Material Science and Liquid Crystals
Bezborodov et al. (2003) reported on the synthesis and mesomorphic properties of new liquid crystalline isoxazole derivatives, illustrating the applicability of these compounds in the development of liquid crystal materials Bezborodov et al., 2003.
properties
IUPAC Name |
(3-phenyl-1,2-oxazol-5-yl) 4-methylbenzoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13NO3/c1-12-7-9-14(10-8-12)17(19)20-16-11-15(18-21-16)13-5-3-2-4-6-13/h2-11H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRYZHTHRFBWCQC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)OC2=CC(=NO2)C3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.